Cas no 877606-65-0 ((2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one)

• Product Name: (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one
• CAS No: 877606-65-0
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD08458868
• CID: 5227885
• Update Time: 2025-05-23

(2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one

• MDL： MFCD08458868
• Inchi： 1S/C17H15NO3/c1-20-15-9-12-8-13(7-11-3-5-18-6-4-11)17(19)14(12)10-16(15)21-2/h3-7,9-10H,8H2,1-2H3/b13-7+
• InChI Key： SUVQWDLUAIFZKM-NTUHNPAUSA-N
• SMILES： C1(=O)C2=C(C=C(OC)C(OC)=C2)C/C/1=C\C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Additional information on (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one

Comprehensive Overview of (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one (CAS No. 877606-65-0)

(2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one is a specialized organic compound with the CAS number 877606-65-0. This compound belongs to the class of indenone derivatives, which are known for their unique structural features and potential applications in various fields, including medicinal chemistry and material science. The presence of both dimethoxy and pyridinyl groups in its structure makes it a molecule of significant interest for researchers.

The compound (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one is often studied for its potential as a pharmacophore in drug discovery. Its molecular framework allows for interactions with biological targets, making it a candidate for the development of novel therapeutic agents. Researchers are particularly interested in its electronic properties and binding affinity, which are crucial for designing effective drugs.

One of the key features of 877606-65-0 is its conjugated system, which includes a pyridinylidene moiety. This structural characteristic contributes to its optical properties, making it a potential candidate for applications in organic electronics and photovoltaic materials. The compound's ability to absorb and emit light at specific wavelengths is of particular interest in the development of light-emitting diodes (LEDs) and solar cells.

In recent years, the demand for indenone derivatives like (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one has increased due to their versatility in synthetic chemistry. These compounds serve as valuable intermediates in the synthesis of more complex molecules. Their reactivity and stability under various conditions make them suitable for a wide range of chemical transformations.

The compound 877606-65-0 has also garnered attention in the field of computational chemistry. Researchers use molecular modeling and density functional theory (DFT) calculations to predict its behavior and interactions with other molecules. These studies provide insights into its thermodynamic stability and electronic structure, which are essential for optimizing its applications.

Another area of interest for (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one is its potential role in catalysis. The compound's unique structure may allow it to act as a ligand or catalyst in various chemical reactions. This could lead to more efficient and sustainable synthetic processes, aligning with the growing focus on green chemistry.

The synthesis of 877606-65-0 typically involves multi-step reactions, including condensation and oxidation processes. Researchers are continually exploring new methods to improve the yield and purity of this compound, as these factors are critical for its successful application in both research and industry.

In the context of market dynamics, the compound (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one is primarily supplied by specialized chemical manufacturers and research laboratories. Its niche applications mean that it is often produced in small quantities, but the growing interest in its potential uses could drive future demand.

For researchers and industry professionals seeking detailed information about CAS No. 877606-65-0, it is essential to consult reliable sources such as scientific journals, patent databases, and chemical catalogs. These resources provide valuable data on the compound's properties, synthesis methods, and applications.

In summary, (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one is a compound with significant potential in multiple scientific and industrial domains. Its unique structural features and versatile applications make it a subject of ongoing research and development. As advancements in organic synthesis and material science continue, the importance of this compound is likely to grow.